Cas no 2228353-51-1 (4-(2-methylpyridin-3-yl)oxane-2,6-dione)

• Product Name: 4-(2-methylpyridin-3-yl)oxane-2,6-dione
• CAS No: 2228353-51-1
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 6233461
• PubChem ID: 165667718
• Update Time: 2025-10-24

4-(2-methylpyridin-3-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylpyridin-3-yl)oxane-2,6-dione
• EN300-1758515
• 2228353-51-1

• Inchi： 1S/C11H11NO3/c1-7-9(3-2-4-12-7)8-5-10(13)15-11(14)6-8/h2-4,8H,5-6H2,1H3
• InChI Key： XCNVQRYOBRPGTH-UHFFFAOYSA-N
• SMILES： O1C(CC(C2=CC=CN=C2C)CC1=O)=O

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.3Ų

Additional information on 4-(2-methylpyridin-3-yl)oxane-2,6-dione

Introduction to 4-(2-methylpyridin-3-yl)oxane-2,6-dione (CAS No: 2228353-51-1)

4-(2-methylpyridin-3-yl)oxane-2,6-dione is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This heterocyclic compound, identified by the CAS number 2228353-51-1, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a pyridine ring substituted with a methyl group at the 2-position and an oxane dioxide moiety at the 3-position, which contributes to its distinctive reactivity and biological activity.

The compound's structure is of particular interest because it combines the versatility of the pyridine scaffold with the electron-deficient nature of the oxane dioxide group. This combination makes 4-(2-methylpyridin-3-yl)oxane-2,6-dione a promising candidate for further exploration in synthetic chemistry and pharmacological studies. The presence of the methylpyridine moiety enhances its solubility and interaction with biological targets, while the oxane dioxide group introduces a level of rigidity that can be exploited in designing novel molecular architectures.

In recent years, there has been a surge in research focused on developing new heterocyclic compounds with potential therapeutic applications. 4-(2-methylpyridin-3-yl)oxane-2,6-dione has emerged as a compound of interest due to its ability to modulate various biological pathways. Studies have shown that derivatives of this molecule can exhibit properties such as kinase inhibition, anti-inflammatory effects, and even antiviral activities. These findings have prompted further investigation into its mechanism of action and potential use in treating a variety of diseases.

The synthesis of 4-(2-methylpyridin-3-yl)oxane-2,6-dione involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of the pyridine ring followed by the introduction of the oxane dioxide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, which are crucial for obtaining the desired product.

One of the most compelling aspects of 4-(2-methylpyridin-3-yl)oxane-2,6-dione is its potential as a scaffold for drug discovery. Medicinal chemists have leveraged its structural features to design libraries of derivatives that can be screened for biological activity. The flexibility offered by the pyridine ring allows for diverse substitutions, while the oxane dioxide group provides a scaffold for further functionalization. This has led to the development of novel compounds that exhibit enhanced potency and selectivity compared to existing drugs.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 4-(2-methylpyridin-3-yl)oxane-2,6-dione. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These studies have not only helped in rationalizing its observed biological activities but also guided the design of more effective derivatives. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The pharmacological profile of 4-(2-methylpyridin-3-yl)oxane-2,6-dione has been extensively studied in vitro and in vivo. Initial experiments have revealed that this compound can inhibit certain enzymes involved in inflammatory pathways, suggesting its potential use in treating conditions such as arthritis and autoimmune diseases. Additionally, preclinical studies have shown that it may possess antiviral properties, making it a candidate for developing treatments against viral infections.

The safety profile of 4-(2-methylpyridin-3-yl)oxane-2,6-dione is another critical aspect that has been evaluated during its development. Toxicology studies have been conducted to assess its acute and chronic toxicity levels. These studies have shown that at appropriate dosages, the compound exhibits minimal side effects and is well-tolerated by living organisms. However, further research is needed to fully understand its long-term effects and potential interactions with other drugs.

The future prospects for 4-(2-methylpyridin-3-yl)oxane-2,6-dione are promising as ongoing research continues to uncover new applications for this compound. Researchers are exploring its potential use in combination therapies, where it could be paired with other drugs to enhance treatment efficacy. Additionally, efforts are being made to develop more sustainable synthetic routes for producing this compound on an industrial scale.

In conclusion,4-(2-methylpyridin-3-yloxane)-dione (CAS No: 2228353- 51- 1) represents a significant advancement in chemical pharmaceuticals due to its unique structural features and promising biological activities. Its potential applications span across various therapeutic areas, and ongoing research continues to expand our understanding of this remarkable compound. As scientific knowledge progresses, the role of compounds like this one is expected to grow even further, offering new hope for innovative treatments and improved patient outcomes.